Cas no 2034-43-7 (4,4-dimethyl-5-oxohexanenitrile)

• Product Name: 4,4-dimethyl-5-oxohexanenitrile
• CAS No: 2034-43-7
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD24688589
• CID: 3891506
• PubChem ID: 13157782
• Update Time: 2025-05-25

4,4-dimethyl-5-oxohexanenitrile Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 4,4-dimethyl-5-oxo-
• 4,4-dimethyl-5-oxohexanenitrile
• 4,4,-dimethyl-5-oxohexanenitrile
• 4,4-dimethyl-5-oxohexane-nitrile
• 2034-43-7
• SCHEMBL9086970
• EN300-260875
• QRXLKUQCCMUXTA-UHFFFAOYSA-N
• CAA03443

• MDL： MFCD24688589
• Inchi： 1S/C8H13NO/c1-7(10)8(2,3)5-4-6-9/h4-5H2,1-3H3
• InChI Key： QRXLKUQCCMUXTA-UHFFFAOYSA-N
• SMILES： C(#N)CCC(C)(C)C(=O)C

Computed Properties

• Exact Mass: 139.099714038Da
• Monoisotopic Mass: 139.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.9Ų

Additional information on 4,4-dimethyl-5-oxohexanenitrile

4,4-Dimethyl-5-Oxohexanenitrile: A Comprehensive Overview

CAS No. 2034-43-7, commonly referred to as 4,4-dimethyl-5-oxohexanenitrile, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a nitrile group and a ketone functional group. The presence of these groups makes it highly reactive and valuable in synthetic chemistry. Recent studies have highlighted its potential in the synthesis of advanced materials and pharmaceutical intermediates.

The chemical structure of 4,4-dimethyl-5-oxohexanenitrile consists of a six-carbon chain with two methyl groups attached to the fourth carbon and a ketone group at the fifth position. The nitrile group at the terminal end of the chain adds to its reactivity, making it an ideal precursor for various transformations. Researchers have explored its use in the formation of cyclic compounds through intramolecular cyclization reactions, which has opened new avenues in organic synthesis.

One of the most promising applications of CAS No. 2034-43-7 is in the field of polymer chemistry. Recent advancements have demonstrated its ability to act as a building block for synthesizing high-performance polymers with tailored properties. These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for use in aerospace and automotive industries. Furthermore, its role as an intermediate in the production of biodegradable plastics has garnered significant attention due to the increasing demand for sustainable materials.

In the pharmaceutical industry, 4,4-dimethyl-5-oxohexanenitrile has been utilized as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various nucleophilic additions and condensations has made it a valuable asset in drug discovery programs. Recent studies have focused on its potential role in developing anti-inflammatory and anticancer agents, highlighting its importance in medicinal chemistry.

The synthesis of CAS No. 2034-43-7 involves a multi-step process that typically begins with the oxidation of an appropriate nitrile precursor. The reaction conditions are carefully optimized to ensure high yield and purity. Researchers have also explored alternative synthetic routes using catalytic methods, which have shown promise in improving the efficiency and sustainability of the production process.

In terms of physical properties, 4,4-dimethyl-5-oxohexanenitrile is a crystalline solid with a melting point of approximately 65°C and a boiling point around 160°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various laboratory settings.

The environmental impact of CAS No. 2034-43-7 has also been a subject of recent research. Studies indicate that it undergoes biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed. However, further investigations are required to fully understand its long-term environmental effects.

In conclusion, 4,4-dimethyl-5-oxohexanenitrile, or CAS No. 2034-43-7, is a compound with immense potential across multiple disciplines. Its unique chemical properties and versatility make it an indispensable tool in modern organic synthesis. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more significant role in advancing scientific and industrial endeavors.